Cas no 630422-61-6 (Isoquinoline, 1-chloro-6-(1-methylethoxy)-)

Isoquinoline, 1-chloro-6-(1-methylethoxy)- structure
630422-61-6 structure
Product Name:Isoquinoline, 1-chloro-6-(1-methylethoxy)-
CAS No:630422-61-6
MF:C12H12ClNO
MW:221.682782173157
CID:1645506
PubChem ID:53403298
Update Time:2025-04-21

Isoquinoline, 1-chloro-6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-chloro-6-(1-methylethoxy)-
    • 1-chloro-6-isopropoxyisoquinoline
    • SCHEMBL13728318
    • 630422-61-6
    • AKIVZJQQPLGNSX-UHFFFAOYSA-N
    • DA-29527
    • Inchi: 1S/C12H12ClNO/c1-8(2)15-10-3-4-11-9(7-10)5-6-14-12(11)13/h3-8H,1-2H3
    • InChI Key: AKIVZJQQPLGNSX-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC(=CC=2C=CN=1)OC(C)C

Computed Properties

  • Exact Mass: 221.06086
  • Monoisotopic Mass: 221.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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